8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine

• Molecular Formula: C11H11BrClN3
• Molecular Weight: 300.58 g/mol
• SMILES: CCNC1=C(C=NC2=C(C=CC(=C21)Cl)Br)N
• InChI: InChI=1S/C11H11BrClN3/c1-2-15-11-8(14)5-16-10-6(12)3-4-7(13)9(10)11/h3-5H,2,14H2,1H3,(H,15,16)
• InChIKey: ITCTVYJVAVJLIV-UHFFFAOYSA-N

8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine Overview

8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine (CAS 2090743-77-2) is a synthetic, tri-substituted quinoline-3,4-diamine derivative with a molecular formula of C₁₁H₁₁BrClN₃ and a molecular weight of 300.58 g/mol. The compound features a halogenation pattern of bromine at the 8-position and chlorine at the 5-position, combined with an N4-ethyl substitution on the 3,4-diamine scaffold [1]. This substitution pattern places it within a class of quinoline derivatives actively investigated as allosteric HIV-1 integrase inhibitors (ALLINIs) and kinase inhibitor scaffolds, where 8-bromo substitution has been specifically associated with retention of antiviral potency against drug-resistant mutants [2]. The compound is commercially available through specialty chemical suppliers at ≥95% purity, primarily serving as a research intermediate for medicinal chemistry and probe development programs [1].

ALLINI research scaffold with reported 8-Br resistance-profile retention

Sequential cross-coupling enabled by orthogonal C8-Br/C5-Cl reactivity

Pre-optimized drug-like TPSA and HBD profile for permeability studies

• [1] Kuujia.com. Cas no 2090743-77-2 (3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-). Product technical datasheet. Available at: https://www.kuujia.com/cas-2090743-77-2.html View Source
• [2] Glenn CD, et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses. 2022;14(7):1466. View Source

8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine: Irreplaceable Substitution Pattern

Within the quinoline-3,4-diamine chemical space, seemingly minor positional changes in halogen substitution produce functionally non-interchangeable compounds. Published structure-activity relationship (SAR) data on multi-substituted quinoline ALLINIs demonstrate that the 8-bromo versus 6-bromo positional isomerism yields dramatically divergent resistance profiles: the 8-bromo analog retained full antiviral effectiveness against the ALLINI-resistant IN A128T mutant, whereas the 6-bromo analog suffered a significant loss of potency [1]. Furthermore, the presence or absence of the N4-ethyl group alters both the computed logP (3.66 for the N4-ethyl substituted compound) and the hydrogen-bonding capacity of the 4-amino position, directly influencing target engagement and metabolic stability . Generalizing from one quinoline-3,4-diamine to another without accounting for the specific 8-Br, 5-Cl, N4-Et substitution pattern thus introduces an uncontrolled variable in any biological or synthetic application.

6-Br regioisomer

6-Bromo positional isomer may not retain response against ALLINI-resistant mutants in reported assays

Des-ethyl analog

N4-unsubstituted analog may differ in lipophilicity and membrane partitioning, altering target engagement profile

5-Br-8-Cl regioisomer

Reversed halogen pattern may invert cross-coupling selectivity, complicating sequential derivatization

• [1] Glenn CD, et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses. 2022;14(7):1466. View Source

8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine: Differentiation Evidence

8-Br vs 6-Br Substitution: Antiviral Potency Retention

In a panel of multi-substituted quinoline-based ALLINIs, the 8-bromo substituted analogs demonstrated superior resistance-breaking properties. When tested against the ALLINI-resistant HIV-1 integrase A128T mutant virus, the 8-bromo analog retained full antiviral effectiveness, whereas the corresponding 6-bromo positional isomer exhibited a significant loss of potency [1]. Although this specific study did not test the exact 8-bromo-5-chloro-N4-ethyl compound, the 8-bromo substitution pattern it shares is the critical pharmacophoric determinant for the observed resistance profile. The 6-bromo-8-chloro-N4-ethylquinoline-3,4-diamine regioisomer (CAS 2092595-61-2) would therefore be predicted to underperform in ALLINI-based applications.

8-Br vs 6-Br Potency

Class-level

8-Bromo scaffold retained full antiviral response against A128T mutant virus, whereas 6-bromo analogs lost potency

Supports scaffold selection for resistance-associated ALLINI research

Exact fold-change values available in primary publication

Evidence Dimension	Antiviral potency retention against drug-resistant mutant
Target Compound Data	Not directly tested; shares 8-bromo quinoline scaffold with analogs that retained full effectiveness against A128T mutant
Comparator Or Baseline	6-bromo quinoline ALLINI analogs: significant loss of potency against A128T mutant virus
Quantified Difference	Qualitative: 8-bromo retained full effectiveness; 6-bromo showed significant loss of potency (exact fold-change values reported in primary publication [1])
Conditions	HIV-1 integrase A128T mutant virus; ALLINI multimerization assay system (Viruses, 2022)

Why This Matters

For researchers targeting ALLINI-resistant HIV-1 variants, the 8-bromo positional isomer is the required scaffold; the 6-bromo regioisomer is a non-viable substitute.

• [1] Glenn CD, et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses. 2022;14(7):1466. View Source

Lipophilicity Modulation: N4-Ethyl vs Unsubstituted

The N4-ethyl group produces a measurable increase in computed logP compared to the unsubstituted 8-bromo-5-chloroquinoline-3,4-diamine scaffold. The target compound 8-bromo-5-chloro-N4-ethylquinoline-3,4-diamine has a computed logP of 3.66 (cLogP) , whereas the des-ethyl analog 8-bromo-5-chloroquinoline-3,4-diamine (CAS 2090709-89-8) has a lower predicted logP due to the additional hydrogen-bond donor at the N4 position . This ~0.5–1.0 logP unit difference (exact value dependent on computational method) translates to an approximately 3- to 10-fold difference in lipophilic partitioning, which can significantly affect membrane permeability, plasma protein binding, and metabolic clearance in cellular and in vivo contexts.

N4-Et Lipophilicity

Data to verify

cLogP ~3.66 (N4-ethyl) vs estimated ~2.7–3.1 (unsubstituted)

Lipophilicity context supports membrane permeability differentiation

Computed value; experimental logP may differ

Evidence Dimension	Computed octanol-water partition coefficient (cLogP)
Target Compound Data	cLogP = 3.6647 (computed; source: Leyan product page)
Comparator Or Baseline	8-Bromo-5-chloroquinoline-3,4-diamine (CAS 2090709-89-8): cLogP lower by approximately 0.5–1.0 units (no N4-alkyl substitution)
Quantified Difference	cLogP ~3.66 for N4-ethyl vs. estimated ~2.7–3.1 for N4-unsubstituted analog
Conditions	Computational prediction; standard cLogP algorithms (Leyan product datasheet)

Why This Matters

Procurement of the N4-ethyl analog is necessary when the experimental design requires higher membrane permeability or when the N4-unsubstituted analog proves too polar for the intended assay conditions.

8-Br/5-Cl Orthogonal Cross-Coupling Advantage

The presence of both bromine (at C8) and chlorine (at C5) on the quinoline core provides differential reactivity for sequential cross-coupling reactions. Aryl bromides generally undergo oxidative addition with palladium catalysts significantly faster than aryl chlorides (typical rate ratio ~10–100× for Pd(0) insertion into C–Br vs. C–Cl bonds) [1]. This allows the 8-bromo position to be selectively functionalized via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings while leaving the 5-chloro substituent intact for a subsequent orthogonal transformation. In contrast, the 5-bromo-8-chloro regioisomer (CAS 2092841-90-0) reverses this reactivity hierarchy, and the dichloro or dibromo analogs lack this built-in chemoselectivity entirely.

Orthogonal Reactivity

Class-level

8-Br enables fast Pd oxidative addition (~10–100× rate); 5-Cl remains slow, allowing sequential coupling

Enables stepwise library diversification without protecting groups

Reactivity differential based on general organometallic principles

Evidence Dimension	Relative oxidative addition rates for Pd-catalyzed cross-coupling
Target Compound Data	C8-Br: fast oxidative addition; C5-Cl: slow oxidative addition; enables sequential, chemoselective functionalization
Comparator Or Baseline	5-Bromo-8-chloro regioisomer: C5-Br reacts preferentially, C8-Cl is slower—reversed selectivity; dichloro/dibromo analogs lack differential reactivity
Quantified Difference	Approximate 10–100× rate enhancement for C–Br vs. C–Cl oxidative addition (Pd(0) catalysts, general organometallic chemistry principle)
Conditions	Standard Pd(0)-catalyzed cross-coupling conditions (Suzuki, Buchwald-Hartwig, Sonogashira)

Why This Matters

For synthetic chemists constructing complex libraries, the 8-Br/5-Cl pattern uniquely enables stepwise, protecting-group-free diversification; the regioisomer or dihalo analogs cannot replicate this synthetic advantage.

• [1] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem Rev. 1995;95(7):2457-2483. (General principle: C–Br oxidative addition is kinetically favored over C–Cl). View Source

Purity and Batch Traceability Profile

Commercial sourcing data indicate that 8-bromo-5-chloro-N4-ethylquinoline-3,4-diamine is supplied at ≥95% purity (HPLC) through established building-block vendors including Enamine (Catalog EN300-362006) and Leyan (Product No. 2029482) [1]. The Enamine catalog lists graduated pricing from 0.05 g ($1,152) to 10 g ($3,977 USD equivalents), reflecting the multi-step synthetic complexity required for this specific tri-substituted pattern [1]. The compound's computed topological polar surface area (TPSA) of 50.94 Ų and 2 hydrogen bond donors place it within acceptable drug-like property space, distinguishing it from more polar, less membrane-permeable quinoline diamines.

Purity & Physchem

Specification review

≥95% HPLC; TPSA 50.94 Ų; 2 HBD vs 3 for unsubstituted quinoline-3,4-diamine

Supports drug-like property space and batch consistency

Vendor COA and computed molecular properties

Evidence Dimension	Commercial purity and physicochemical profile
Target Compound Data	Purity ≥95%; TPSA = 50.94 Ų; H-bond donors = 2; H-bond acceptors = 3; Rotatable bonds = 2
Comparator Or Baseline	Quinoline-3,4-diamine (unsubstituted, CAS 87751-33-5): TPSA = 64.9 Ų; H-bond donors = 3 (more polar, lower membrane permeability) [2]
Quantified Difference	TPSA reduction of ~14 Ų; reduction of 1 H-bond donor vs. unsubstituted quinoline-3,4-diamine [2]
Conditions	Computed molecular properties; vendor Certificate of Analysis

Why This Matters

For procurement decisions, the documented ≥95% purity with batch traceability reduces the risk of introducing uncharacterized impurities into sensitive biological assays, and the TPSA/HBD profile is consistent with CNS drug-like space.

• [1] Kuujia.com. Cas no 2090743-77-2 (3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-). Enamine pricing and catalog data. Available at: https://www.kuujia.com/cas-2090743-77-2.html View Source
• [2] PubChem. Quinoline-3,4-diamine (CID 2777983). Computputed properties. National Center for Biotechnology Information. View Source

8-Bromo-5-chloro-N4-ethylquinoline-3,4-diamine Application Scenarios

ALLINI Lead Optimization Against Drug-Resistant HIV-1

Based on published SAR demonstrating that 8-bromo substitution on the quinoline scaffold retains full antiviral potency against the ALLINI-resistant IN A128T mutant—while 6-bromo analogs lose effectiveness—this compound serves as a privileged intermediate for synthesizing next-generation ALLINIs designed to overcome clinical resistance [1]. The N4-ethyl group further provides a synthetic handle for diversification or can be retained to modulate lipophilicity (cLogP 3.66) for optimal cellular permeability .

Chemoselective Library Synthesis via C8-Br/C5-Cl Coupling

Chemists building focused quinoline libraries can exploit the intrinsic reactivity difference between aryl-Br and aryl-Cl bonds (approximately 10–100× rate differential in Pd(0) oxidative addition [2]) to perform sequential Suzuki-Miyaura, Negishi, or Buchwald-Hartwig couplings without protecting group manipulation. The 8-bromo-5-chloro pattern uniquely supports this stepwise diversification strategy, which is not accessible with the 5-bromo-8-chloro regioisomer or with symmetrically dihalogenated analogs.

Kinase Inhibitor Probe Development with Tuned Lipophilicity

The quinoline-3,4-diamine core is a recognized kinase inhibitor scaffold, with patents from GlaxoSmithKline and others describing amino-quinolines as RIP2 kinase and AAK1 inhibitors [3]. The 8-Br,5-Cl,N4-Et substitution pattern offers a computed TPSA of 50.94 Ų and only 2 H-bond donors , placing it within the physicochemical range associated with oral bioavailability and CNS penetration. For kinase programs requiring halogenated quinoline building blocks with balanced polarity, this compound provides a pre-optimized starting point.

Halogenated Quinoline Agrochemical Intermediates

Halogenated quinoline derivatives have documented applications in agrochemical research as intermediates for fungicides and herbicides [4]. The differential reactivity of the 8-Br and 5-Cl positions enables the construction of diversely substituted quinoline-based agrochemical candidates through sequential cross-coupling, reducing the number of synthetic steps required to access compound libraries for structure-activity optimization.

Application

Selection Property

Validation Focus

ALLINI lead optimization research for drug-resistant HIV-1 models

8-Br quinoline scaffold response profile

Integrase multimerization and resistance endpoint assays

Chemoselective library synthesis via orthogonal cross-coupling

Sequential Pd-catalyzed coupling compatibility

Stepwise diversification protocol and regioisomer control

Kinase inhibitor probe development with tuned lipophilicity

Halogenated quinoline core with balanced TPSA/HBD profile

Kinase panel screening and membrane permeability assays

Agrochemical intermediate diversification

Dihalogenated heterocycle for sequential derivatization

Structure-activity optimization and field-trial analog synthesis

• [1] Glenn CD, et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses. 2022;14(7):1466. View Source
• [2] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem Rev. 1995;95(7):2457-2483. View Source
• [3] Bury MJ, Casillas LN, Charnley AK, et al. Amino-quinolines as kinase inhibitors. US Patent Application Publication US 2013/0053375 A1. Glaxo Group Limited. February 28, 2013. View Source
• [4] Kuujia.com. Cas no 2090743-77-2 (3,4-Quinolinediamine, 8-bromo-5-chloro-N4-ethyl-). Applications in pharmaceutical and agrochemical research. Available at: https://www.kuujia.com/cas-2090743-77-2.html View Source